Cellular uptake and gene delivery using layered double hydroxide nanoparticles†
Journal of Materials Chemistry B Pub Date: 2012-10-16 DOI: 10.1039/C2TB00081D
Abstract
The cellular uptake of narrowly dispersed LDH {[Mg3Al(OH)8](CO3)0.5}

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Journal Name:Journal of Materials Chemistry B
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